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Compound of Interest

Compound Name: Copper probe CF4

Cat. No.: B1192549

Get Quote

Executive Summary
Verdict: The choice between Copper Fluorophore-4 (CF4) and Rhodamine-based probes is

dictated primarily by the oxidation state of the target copper pool and the sensitivity required for

the biological model.

Select CF4 for intracellular, physiological imaging. The cellular cytosol is a reducing

environment where copper exists primarily as Cu(I).[1] CF4 offers femtomolar (fM) affinity,

essential for detecting the vanishingly small pools of labile copper without perturbing metal

homeostasis.

Select Rhodamine Probes for environmental detection, extracellular assays, or toxicology

studies involving Cu(II). These probes rely on a spirolactam ring-opening mechanism

triggered by divalent copper, offering robust turn-on signals in the nanomolar (nM) to

micromolar (µM) range.

Mechanistic Principles
Understanding the chemical mechanism is vital for interpreting data artifacts. The two probes

operate on fundamentally different recognition systems.
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CF4: Photoinduced Electron Transfer (PET) Modulation
CF4 (Copper Fluorophore-4) utilizes a Rhodol scaffold (a hybrid of fluorescein and rhodamine)

linked to a thioether-rich receptor.

State A (Apo): The receptor lone pairs quench the fluorophore via PET.

State B (Bound): Cu(I) coordinates with the thioether cage. This arrests the electron transfer,

restoring fluorescence.

Specificity: The soft thioether ligands are highly selective for soft Lewis acids like Cu(I),

ignoring hard ions like Ca²⁺ or Mg²⁺.

Rhodamine: Spirolactam Ring Opening
Classic Rhodamine B derivatives exist in a non-fluorescent, closed spirolactam form.

State A (Closed): The spiro-carbon interrupts the π-conjugation system. Colorless and non-

fluorescent.

State B (Open): Cu(II) coordinates with the carbonyl oxygen and hydrazide nitrogens. This

forces the ring open, restoring the full π-conjugation.

Specificity: This reaction is driven by the Lewis acidity and coordination geometry of Cu(II).
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Caption: Comparison of Cu(I)-mediated PET inhibition in CF4 versus Cu(II)-mediated

spirolactam ring opening in Rhodamine probes.

Technical Performance Matrix
The following data aggregates performance metrics from standard commercial specifications

and seminal literature (e.g., Chang Lab, UC Berkeley).
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Feature CF4 (Copper Fluorophore-4)
Rhodamine Spirolactam

Probes

Primary Analyte Cu(I) (Monovalent) Cu(II) (Divalent)

Detection Limit (LOD)
~2.9 × 10⁻¹³ M (Kd)

(Femtomolar)
10⁻⁷ to 10⁻⁹ M (Nanomolar)

Excitation/Emission
415 nm / 660 nm (Large

Stokes Shift)

~550 nm / ~580 nm (Standard

Red)

Binding Stoichiometry 1:1 Often 1:1 or 1:2

Reversibility
Reversible (with high-affinity

chelators like BCS)

Often Irreversible (Ring

opening is stable)

Cellular Localization Cytosol, Perinuclear Golgi
Lysosomes/Mitochondria

(derivative dependent)

pH Stability Stable pH 6.0–8.0

Acidic pH can trigger false

positives (proton-induced ring

opening)

Key Interferences Ag(I) (rare in biology) Hg(II), Acidic pH (< 5.0)

Scientific Insight: The femtomolar Kd of CF4 is critical. Intracellular free copper is buffered to

attomolar levels by chaperones (ATOX1, CCS). A probe with nanomolar affinity (like

Rhodamine) would fail to compete with endogenous chaperones for labile Cu(I), or worse, it

would strip copper from proteins, creating an artifactual "deficiency" signal.

Experimental Protocols
Protocol A: Imaging Labile Cu(I) in Live Cells with CF4
Target: Neurons, HEK293, or primary cultures.

Preparation:

Dissolve CF4 (1 mg) in anhydrous DMSO to create a 1 mM stock. Store at -20°C (stable

for 1 month).
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Dilute stock to 1–5 µM in serum-free media (e.g., DMEM) immediately prior to use.

Staining:

Aspirate growth media from cells grown on glass-bottom dishes.

Incubate with 2 µM CF4 working solution for 15–30 minutes at 37°C / 5% CO₂.

Note: Do not use PBS for staining; phosphate can precipitate metal ions or alter buffering.

Washing:

Wash cells 2× with warm HBSS (Hanks' Balanced Salt Solution).

Imaging:

Excitation: 405 nm or 415 nm laser line.

Emission: Collect 600–700 nm (Peak 660 nm).

Validation (The "Chelator Check"):

To confirm signal specificity, treat stained cells with 200 µM Bathocuproine sulfonate

(BCS), a membrane-impermeable Cu(I) chelator, or CS1 (intracellular chelator). A

decrease in fluorescence confirms the signal is Cu(I)-dependent.

Protocol B: Cu(II) Titration with Rhodamine Probes
Target: Aqueous samples, buffers, or extracellular fluids.

Preparation:

Prepare a 10 mM stock of Rhodamine probe in Acetonitrile (ACN) or DMSO.

Assay Setup:

In a quartz cuvette, mix 1.5 mL of Buffer (10 mM HEPES, pH 7.4) + 1.5 mL ACN.

Add probe to final concentration of 10 µM.
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Titration:

Add aliquots of CuCl₂ standard solution (0–50 µM).

Mix by inversion (do not vortex vigorously to avoid bubble formation).

Wait 2 minutes for equilibrium (ring opening kinetics are slower than chelation).

Measurement:

Excitation: 550 nm.

Emission: Scan 560–650 nm.

Plot Intensity vs. [Cu²⁺] to determine LOD.

Workflow Visualization
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Caption: Decision tree for probe selection and experimental workflow based on copper

oxidation state.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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